Cas no 946386-59-0 (2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide)

• Product Name: 2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide
• CAS No: 946386-59-0
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• MDL: MFCD00955444
• CID: 5228298
• Update Time: 2026-03-07

2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide

• MDL： MFCD00955444
• Inchi： 1S/C17H15N3O4S/c1-11-6-8-12(9-7-11)25(23,24)10-15(21)19-20-16-13-4-2-3-5-14(13)18-17(16)22/h2-9H,10H2,1H3,(H,19,21)(H,18,20,22)
• InChI Key： KBOSNUBBYSPDAU-UHFFFAOYSA-N
• SMILES： C(NN=C1C2=C(NC1=O)C=CC=C2)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Additional information on 2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide

Introduction to 2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide (CAS No. 946386-59-0)

2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide, with the CAS number 946386-59-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydrazides and features a unique molecular structure that includes a 4-methylbenzenesulfonyl group and an indole derivative. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.

The molecular formula of 2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide is C₁₈H₁₇N₃O₃S, and its molecular weight is 355.41 g/mol. The compound's structure consists of a central acetohydrazide moiety linked to a 4-methylbenzenesulfonyl group and an indole derivative. The presence of these functional groups suggests that the compound may exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have explored the potential therapeutic applications of 2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to the compound's ability to modulate the NF-κB signaling pathway, which plays a crucial role in the regulation of inflammatory responses.

In addition to its anti-inflammatory properties, 2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

The anticancer potential of 2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide has also been explored in various cancer cell lines. In vitro studies have shown that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Additionally, it has been found to inhibit cell proliferation by interfering with the cell cycle progression at the G1/S phase. These findings suggest that this compound may have potential as a novel anticancer agent.

The pharmacokinetic properties of 2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetohydrazide are also an important aspect of its evaluation as a potential therapeutic agent. Preliminary studies have indicated that this compound has favorable oral bioavailability and stability in physiological conditions. However, further research is needed to fully understand its metabolism and excretion pathways in vivo.

In conclusion, 2-(4-methylbenzenesulfonyl)-N'-(2-oxo-2,3-dihydro-1H-indol-3-yli dene)acetohydrazide (CAS No. 946386 -59 -0) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory, antimicrobial, and anticancer properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications.